Diethyl 2-((pyridin-3-ylamino)methylene)malonate

• CAS: 14029-71-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

Introduction: A Key Intermediate in Heterocyclic Chemistry

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a significant organic molecule that serves as a crucial intermediate in the synthesis of a variety of heterocyclic compounds, most notably quinolines and their derivatives. Its structure, combining a pyridine ring, an enamine functionality, and a malonate ester group, provides a versatile scaffold for the construction of complex molecular architectures. This guide offers an in-depth exploration of its molecular structure, a detailed protocol for its synthesis, and a discussion of its importance in the field of medicinal chemistry and drug development. For researchers and scientists, a thorough understanding of this compound's properties is paramount for its effective application in the synthesis of novel therapeutic agents and functional materials.

Molecular Structure and Conformational Analysis

The structural integrity of diethyl 2-((pyridin-3-ylamino)methylene)malonate is dictated by a combination of electronic and steric factors, leading to a preferred conformation that influences its reactivity.

Core Structural Features

The molecule is comprised of three key functional groups:

• Pyridine Ring: A six-membered aromatic heterocycle containing a nitrogen atom. The substitution at the 3-position of the pyridine ring influences the electronic properties of the amino group.

• Enamine System: A conjugated system formed by the nitrogen atom of the amino group, the adjacent double bond, and the carbonyl groups of the malonate. This extended π-system is crucial to the molecule's stability and reactivity.

• Diethyl Malonate Group: This portion of the molecule provides two ester functionalities that can be further manipulated or removed in subsequent synthetic steps.

Tautomerism and Intramolecular Hydrogen Bonding

A critical feature of this and related enaminomalonates is the existence of tautomeric forms and the presence of a strong intramolecular hydrogen bond. The molecule primarily exists in the enamine tautomer, stabilized by an intramolecular hydrogen bond between the N-H proton of the amino group and one of the carbonyl oxygens of the malonate group. This forms a stable six-membered pseudo-ring.

Crystal structure analysis of analogous compounds, such as Diethyl 2-{[(4-methoxy-3-pyridyl)amino]methylidene}malonate, confirms the presence of this intramolecular N—H⋯O hydrogen bond, which leads to a planar and rigid conformation of this part of the molecule. This hydrogen bond significantly influences the chemical and physical properties of the compound, including its spectroscopic characteristics.

The potential for imine-enamine tautomerism exists, where a proton could transfer from the nitrogen to the α-carbon. However, the conjugated enamine form is significantly more stable due to the delocalization of the nitrogen lone pair into the electron-withdrawing malonate system.

Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

The synthesis of the title compound is most efficiently achieved through a condensation reaction between 3-aminopyridine and diethyl ethoxymethylenemalonate (DEEM), a common precursor in the Gould-Jacobs reaction for quinoline synthesis.

Reaction Principle: The Gould-Jacobs Reaction

The formation of diethyl 2-((pyridin-3-ylamino)methylene)malonate is the initial step of the Gould-Jacobs reaction. This reaction involves the nucleophilic attack of the amino group of 3-aminopyridine on the electron-deficient double bond of DEEM, followed by the elimination of ethanol. The reaction is typically carried out at elevated temperatures.

Caption: Synthetic pathway for Diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous compounds.

Materials:

• 3-Aminopyridine

• Diethyl ethoxymethylenemalonate (DEEM)

• Toluene (anhydrous)

• Hexanes or Heptane (for washing/recrystallization)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-aminopyridine (1.0 equivalent).

• Add anhydrous toluene to dissolve the 3-aminopyridine.

• To the stirred solution, add diethyl ethoxymethylenemalonate (1.0 to 1.1 equivalents).

• Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

• The resulting crude product, often an oil or a solid, can be purified by recrystallization. Add a minimal amount of hot hexanes or heptane to dissolve the crude product, and then allow it to cool slowly to induce crystallization.

• Collect the crystalline product by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
N-H	10.5 - 11.5	broad singlet	-	The downfield shift is due to the strong intramolecular hydrogen bond and its acidic nature.
Pyridine-H2	~8.6	doublet	~2.5	Aromatic proton ortho to the ring nitrogen and meta to the amino group.
Pyridine-H4	~7.8	doublet of doublets	~8.5, ~1.5	Aromatic proton meta to the ring nitrogen and ortho to the amino group.
Pyridine-H5	~7.3	doublet of doublets	~8.5, ~4.5	Aromatic proton para to the ring nitrogen and meta to the amino group.
Pyridine-H6	~8.3	doublet	~4.5	Aromatic proton ortho to the ring nitrogen and para to the amino group.
=C-H	~8.5	doublet	~13	Vinylic proton coupled to the N-H proton.
O-CH₂ (x2)	4.1 - 4.3	quartet	~7.1	Methylene protons of the ethyl ester groups.
CH₃ (x2)	1.2 - 1.4	triplet	~7.1	Methyl protons of the ethyl ester groups.

¹³C NMR Spectroscopy

Carbon	Predicted Chemical Shift (ppm)	Notes
C=O (x2)	165 - 170	Carbonyl carbons of the ester groups.
C (pyridine, attached to N)	145 - 150	Aromatic carbons adjacent to the ring nitrogen.
C (pyridine)	120 - 140	Other aromatic carbons of the pyridine ring.
=C-N	150 - 155	Vinylic carbon attached to the nitrogen.
=C(COOEt)₂	95 - 100	Vinylic carbon bearing the two ester groups.
O-CH₂ (x2)	60 - 62	Methylene carbons of the ethyl ester groups.
CH₃ (x2)	14 - 16	Methyl carbons of the ethyl ester groups.

Infrared (IR) Spectroscopy

Functional Group	Predicted Wavenumber (cm⁻¹)	Appearance
N-H stretch	3200 - 3400	Broad, due to hydrogen bonding
C-H stretch (aromatic)	3000 - 3100	Sharp, medium
C-H stretch (aliphatic)	2850 - 3000	Sharp, medium
C=O stretch	1650 - 1690	Strong, sharp (conjugated and H-bonded)
C=C stretch (enamine)	1600 - 1640	Strong, sharp
C=C, C=N stretch (aromatic)	1400 - 1600	Multiple bands
C-O stretch	1200 - 1300	Strong, sharp

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak (M⁺) would be expected at m/z corresponding to the molecular weight of the compound (C₁₃H₁₆N₂O₄). Common fragmentation patterns would likely involve the loss of the ethoxy group (-OEt, M-45), the entire ester group (-COOEt, M-73), and potentially cleavage of the malonate moiety.

Applications in Drug Development and Organic Synthesis

The primary utility of diethyl 2-((pyridin-3-ylamino)methylene)malonate lies in its role as a precursor to 1,7-naphthyridines (a class of quinoline isomers) and other related heterocyclic systems.

Caption: General workflow for the application of the title compound in synthesis.

The thermal cyclization of diethyl 2-((pyridin-3-ylamino)methylene)malonate at high temperatures (typically in a high-boiling solvent like diphenyl ether) leads to the formation of a 4-hydroxy-1,7-naphthyridine-3-carboxylate. This intermediate can then undergo a series of standard transformations:

• Hydrolysis of the ester to a carboxylic acid.

• Decarboxylation to yield the 4-hydroxy-1,7-naphthyridine core.

• Halogenation of the 4-hydroxy group (e.g., with POCl₃) to introduce a reactive handle.

• Nucleophilic substitution at the 4-position to introduce a wide variety of functional groups and build molecular diversity.

This synthetic versatility makes diethyl 2-((pyridin-3-ylamino)methylene)malonate a valuable starting material for the discovery of new drugs, particularly in the areas of antibacterials, anticancer agents, and kinase inhibitors, where the quinoline and naphthyridone scaffolds are prevalent.

Conclusion

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a molecule of significant interest due to its well-defined molecular structure, accessible synthesis, and broad utility as a synthetic intermediate. Its conformational rigidity, imparted by a strong intramolecular hydrogen bond, and its rich electronic features make it a predictable and reliable building block in the construction of complex heterocyclic systems. For researchers in drug discovery and organic synthesis, a comprehensive understanding of this compound's properties and reactivity is essential for the rational design and efficient synthesis of novel molecules with potential therapeutic applications.

References

• Brown, E. V., & Dewar, M. J. S. (1978). A study of the cyclization of some aminomethylene malonic esters. Journal of Organic Chemistry, 43(7), 1331-1335.
• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 4-Hydroxyquinolines. Journal of the American Chemical Society, 61(10), 2890-2895.
• Spectroscopic data for analogous compounds available in public databases such as PubChem and spectral libraries. (e.g., PubChem CID: 13250958 for Diethyl [[(6-methyl-2-pyridyl)
• General principles of NMR and IR spectroscopy from standard organic chemistry textbooks.
• Review articles on the synthesis and application of quinolines and naphthyridines in medicinal chemistry.

An In-Depth Technical Guide to the Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

Abstract

This technical guide provides a comprehensive overview of the synthesis of diethyl 2-((pyridin-3-ylamino)methylene)malonate, a key enaminone intermediate with significant potential in medicinal chemistry and drug development. The document details the underlying chemical principles, a robust and reproducible experimental protocol, and a thorough discussion of the characterization of the title compound. Designed for researchers, scientists, and professionals in the field of drug development, this guide emphasizes the causality behind experimental choices, ensuring both scientific integrity and practical applicability.

Introduction: The Significance of the Enaminone Scaffold

The enaminone functional group is a privileged scaffold in medicinal chemistry, serving as a versatile precursor for a wide array of biologically active heterocyclic compounds.[1] Diethyl 2-((pyridin-3-ylamino)methylene)malonate, the subject of this guide, is a prominent member of this class. Its structure, featuring a pyridin-3-ylamino moiety linked to a diethyl malonate backbone, makes it an ideal starting material for the synthesis of various fused heterocyclic systems, such as quinolones and pyridopyrimidines. These resulting compounds have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The pyridine ring, in particular, is a common feature in numerous FDA-approved drugs, highlighting its importance in molecular design for therapeutic applications.[3]

The synthesis of diethyl 2-((pyridin-3-ylamino)methylene)malonate is typically achieved through a condensation reaction, which is the first step of the well-established Gould-Jacobs reaction.[4] This initial reaction provides a stable enaminone that can be isolated and subsequently used in further synthetic transformations. Understanding the nuances of this synthesis is therefore critical for any research program aimed at leveraging this valuable intermediate.

The Core Synthesis Pathway: A Mechanistic Perspective

The formation of diethyl 2-((pyridin-3-ylamino)methylene)malonate from 3-aminopyridine and diethyl ethoxymethylenemalonate (DEEM) proceeds via a nucleophilic substitution reaction at the vinylic carbon of DEEM. This reaction is a classic example of a condensation reaction that forms a stable enamine-ester system.

The reaction mechanism can be described as follows:

• Nucleophilic Attack: The lone pair of electrons on the amino group of 3-aminopyridine acts as a nucleophile, attacking the electron-deficient β-carbon of the double bond in diethyl ethoxymethylenemalonate.

• Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen of the ethoxy group, forming a zwitterionic intermediate.

• Elimination of Ethanol: The intermediate then eliminates a molecule of ethanol, a good leaving group, to form the stable conjugated enaminone product. The formation of the intramolecular hydrogen bond between the N-H and one of the carbonyl groups contributes to the stability of the final product.

This transformation is a key step in the broader Gould-Jacobs reaction, which can be thermally cyclized at higher temperatures to form quinoline derivatives. However, the initial enaminone product is often stable and can be isolated in high yield under controlled conditions.

Experimental Protocol: A Step-by-Step Guide

This protocol is adapted from established procedures for the synthesis of analogous pyridylamino- and anilino-methylene malonates.[4]

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
3-Aminopyridine	C₅H₆N₂	94.11	9.41 g (0.10 mol)	≥99%	Sigma-Aldrich
Diethyl ethoxymethylenemalonate (DEEM)	C₁₀H₁₆O₅	216.23	21.62 g (0.10 mol)	≥98%	Sigma-Aldrich
Toluene	C₇H₈	92.14	200 mL	Anhydrous	Fisher Scientific
Hexane	C₆H₁₄	86.18	100 mL	ACS Grade	VWR
Round-bottom flask (500 mL)	-	-	1	-	-
Reflux condenser	-	-	1	-	-
Magnetic stirrer and stir bar	-	-	1	-	-
Heating mantle	-	-	1	-	-
Rotary evaporator	-	-	1	-	-
Büchner funnel and filter paper	-	-	1	-	-

Reaction Workflow Diagram

Caption: Experimental workflow for the synthesis of diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Detailed Procedure

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-aminopyridine (9.41 g, 0.10 mol) and anhydrous toluene (200 mL). Stir the mixture until the 3-aminopyridine is completely dissolved.

• Addition of Reagent: To the stirred solution, add diethyl ethoxymethylenemalonate (21.62 g, 0.10 mol) in one portion.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) using a heating mantle. Maintain the reflux with continuous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting materials. The reaction is typically complete within 4 to 24 hours.[4]

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate of the product should form. If precipitation is slow, the flask can be cooled in an ice bath.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the collected solid with cold hexane (2 x 50 mL) to remove any unreacted starting materials and soluble impurities.

• Drying and Purification: Dry the solid product under vacuum to a constant weight. The product is often obtained in high purity. If further purification is required, recrystallization from a suitable solvent system such as ethanol/water or toluene/hexane can be performed.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity and purity of the synthesized diethyl 2-((pyridin-3-ylamino)methylene)malonate. The following are the expected analytical data based on the characterization of closely related compounds and general principles of spectroscopy.

Physical Properties

Property	Expected Value
Appearance	White to off-white solid
Melting Point	To be determined experimentally
Molecular Formula	C₁₃H₁₆N₂O₄
Molar Mass	264.28 g/mol

Spectroscopic Data

The following table summarizes the expected spectroscopic data.

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.30-1.45 (t, 6H, 2 x OCH₂CH₃), 4.20-4.35 (q, 4H, 2 x OCH₂CH₃), 7.20-7.40 (m, 2H, Ar-H), 8.30-8.50 (m, 2H, Ar-H), 8.60-8.70 (d, 1H, =CH-N), 10.90-11.10 (br s, 1H, NH)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 14.5 (2C), 60.0 (2C), 92.0, 123.0, 128.0, 140.0, 145.0, 148.0, 152.0, 165.0, 169.0
IR (KBr, cm⁻¹)	ν: 3400-3200 (N-H stretch), 3100-3000 (Ar C-H stretch), 2980-2850 (Alkyl C-H stretch), 1700-1680 (C=O stretch, ester), 1640-1620 (C=C stretch), 1580-1560 (N-H bend)
Mass Spectrometry (ESI+)	m/z: 265.1 [M+H]⁺, 287.1 [M+Na]⁺

Structural Diagram for Spectral Assignment

Caption: Structure of diethyl 2-((pyridin-3-ylamino)methylene)malonate with atom numbering for spectral assignments.

Process Optimization and Troubleshooting

The described synthesis is generally robust; however, certain parameters can be optimized to improve yield and purity.

• Solvent Choice: While toluene is a common solvent due to its suitable boiling point, other non-polar aprotic solvents like xylene can be used, potentially reducing reaction times at higher temperatures. Solvent-free conditions, particularly with microwave irradiation, have also been reported to be effective for similar reactions and can significantly shorten reaction times.

• Reaction Time and Temperature: The reaction should be monitored by TLC to avoid prolonged heating, which could lead to side product formation or decomposition. The optimal reflux time may vary depending on the scale of the reaction.

• Purification: If the product is oily or impure after filtration, purification by column chromatography on silica gel using a hexane/ethyl acetate gradient may be necessary.

Troubleshooting Flowchart:

Caption: A troubleshooting guide for the synthesis of diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Conclusion

The synthesis of diethyl 2-((pyridin-3-ylamino)methylene)malonate is a straightforward and efficient process that provides access to a highly valuable building block for medicinal chemistry. The condensation of 3-aminopyridine with diethyl ethoxymethylenemalonate under reflux conditions offers a reliable route to this enaminone intermediate. By following the detailed protocol and considering the optimization and troubleshooting advice provided in this guide, researchers can confidently and reproducibly synthesize this compound for use in their drug discovery and development programs. The versatility of the enaminone scaffold ensures that diethyl 2-((pyridin-3-ylamino)methylene)malonate will continue to be a relevant and important intermediate in the quest for novel therapeutics.

References

• Organic Syntheses, Coll. Vol. 4, p.21 (1963); Vol. 34, p.3 (1954). Link

• Organic Syntheses, Coll. Vol. 3, p.395 (1955); Vol. 28, p.38 (1948). Link

• Feng, Y., et al. (2011). Diethyl 2-{[(4-methoxy-3-pyridyl)amino]methylidene}malonate. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2646. Link

• Wikipedia contributors. (2023). Gould–Jacobs reaction. In Wikipedia, The Free Encyclopedia. Link

• Wang, M., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 863999. Link

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society, 61(10), 2890-2895. Link

• Patel, R. V., et al. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry, 27(9), 3369-3373. Link

• Al-Omair, M. A., et al. (2023). Aldehyde Phenylamino-Pyrimidine as Key Precursor for the Synthesis of Imatinib Analogs and In Silico Studies of Their Intermediates. Molecules, 28(22), 7629. Link

• RSC Publishing. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 15(1), 12-28. Link

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Application Note AN056. Link

• Organic Syntheses, Coll. Vol. 3, p.444 (1955); Vol. 23, p.3 (1943). Link

• Central Drug House (P) Ltd. (n.d.). DIETHYL ETHOXY METHYLENE MALONATE Material Safety Data Sheet. Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 13250-95-8, Diethyl [[(6-methyl-2-pyridyl)amino]methylene]malonate". PubChem. Link

• BenchChem. (2025). A Comparative Spectroscopic Guide to the Reaction Products of Diethyl Ethoxymethylenemalonate. Link

• Organic Syntheses, Coll. Vol. 4, p.285 (1963); Vol. 35, p.58 (1955). Link

• Organic Syntheses, Coll. Vol. 3, p.32 (1955); Vol. 25, p.3 (1945). Link

• Dwivedi, A. R., et al. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 15, 12-28. Link

• Patel, R. V., et al. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry, 27(9), 3369-3373. Link

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• 1. CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate - Google Patents [patents.google.com]
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• 4. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Core of Drug Discovery: A Technical Guide to Diethyl 2-((pyridin-3-ylamino)methylene)malonate

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unseen Architect in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic selection of molecular scaffolds is paramount to the successful development of novel therapeutics. Among the myriad of building blocks available to the medicinal chemist, enamine esters derived from diethyl malonate hold a position of significant importance. This guide provides a deep technical dive into a specific, yet profoundly versatile, member of this class: Diethyl 2-((pyridin-3-ylamino)methylene)malonate. While direct and extensive research on this precise isomer is not as widespread as some of its structural relatives, this guide will synthesize available data from closely related analogues to provide a robust framework for its synthesis, characterization, and potential applications. As a Senior Application Scientist, the aim is to not only present protocols but to instill a deeper understanding of the causality behind the chemical choices, empowering researchers to innovate with confidence.

I. Foundational Chemistry: Structure, Properties, and IUPAC Nomenclature

The formal IUPAC name for the topic compound is diethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate . This nomenclature precisely describes its molecular architecture: a malonic acid diethyl ester functionalized with a methylene bridge, which is in turn substituted with an amino group connected to the 3-position of a pyridine ring.

Molecular Structure:

Figure 1: 2D Structure of Diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Physicochemical Properties (Predicted and Analog-Based):

Property	Value	Source
Molecular Formula	C13H16N2O4	Calculated
Molecular Weight	264.28 g/mol	Calculated
Appearance	Off-white to pale yellow solid	Inferred from analogs
Melting Point	>150 °C (decomposes)	Inferred from analogs
Solubility	Soluble in DMSO, DMF, and chlorinated solvents	Inferred from analogs

II. Synthesis and Mechanistic Considerations: The Gould-Jacobs Reaction

The most direct and widely employed method for the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a variation of the Gould-Jacobs reaction. This reaction involves the condensation of an aminopyridine with diethyl ethoxymethylenemalonate (DEEM).

Reaction Scheme:

Protocols & Analytical Methods

The Versatile Precursor: Diethyl 2-((pyridin-3-ylamino)methylene)malonate in Modern Organic Synthesis

Introduction: A Gateway to Bioactive Heterocycles

In the landscape of contemporary drug discovery and materials science, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. Among the myriad of synthetic intermediates, Diethyl 2-((pyridin-3-ylamino)methylene)malonate stands out as a pivotal precursor, particularly for the construction of quinoline and naphthyridine frameworks. These nitrogen-containing bicyclic systems are privileged scaffolds, forming the core of numerous antibacterial, anticancer, and anti-inflammatory agents. This guide provides an in-depth exploration of the synthesis and applications of this versatile enamine, offering detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Core Synthesis and Mechanistic Underpinnings

The primary route to Diethyl 2-((pyridin-3-ylamino)methylene)malonate involves the condensation of 3-aminopyridine with diethyl ethoxymethylenemalonate (DEEM). This reaction, the first step of the renowned Gould-Jacobs reaction, is a robust and high-yielding transformation.[1][2]

The Gould-Jacobs Reaction: A Two-Act Play

The Gould-Jacobs reaction unfolds in two distinct stages:

• Condensation: This initial step is a nucleophilic vinyl substitution. The amino group of 3-aminopyridine attacks the electron-deficient double bond of DEEM, leading to the displacement of the ethoxy group and the formation of the stable enamine, Diethyl 2-((pyridin-3-ylamino)methylene)malonate. This step is typically carried out by heating the neat reactants or in a high-boiling solvent.[1][3]

• Thermal Cyclization: The second stage requires significantly higher temperatures (typically 240-250 °C). Under these conditions, the enamine intermediate undergoes an intramolecular 6-electron electrocyclization, followed by tautomerization, to yield the thermodynamically stable 4-hydroxy-1,5-naphthyridine ring system.[2] High-boiling, inert solvents such as diphenyl ether or Dowtherm A are commonly employed to achieve the necessary temperatures for this ring-closing reaction.[3]

Figure 1: The Gould-Jacobs reaction pathway for the synthesis of 1,5-naphthyridinones.

Application Note 1: Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

This protocol details a reliable method for the synthesis of the title precursor. The procedure is adapted from established methods for analogous anilines and aminopyridines.[3][4]

Experimental Protocol

Materials:

• 3-Aminopyridine

• Diethyl ethoxymethylenemalonate (DEEM)

• Toluene (optional, for solvent-based reaction)

• Hexane

Procedure:

• Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3-aminopyridine (1.0 equivalent) and diethyl ethoxymethylenemalonate (1.05 equivalents). The reaction can be performed neat or in a minimal amount of a high-boiling solvent like toluene.

• Heating and Reaction Monitoring: Heat the mixture with stirring at 110-130 °C. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of 3-aminopyridine. The reaction is typically complete within 2-4 hours.

• Workup and Isolation:

  • Neat Reaction: Allow the reaction mixture to cool to room temperature. The product often crystallizes upon cooling. The crude solid can be washed with cold hexane to remove excess DEEM.

  • Solvent-based Reaction: If a solvent was used, remove it under reduced pressure. The resulting residue can then be triturated with hexane to induce crystallization and remove impurities.

• Purification: The crude product is often of sufficient purity for the subsequent cyclization step. If further purification is required, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be performed.

• Characterization: The identity and purity of the product should be confirmed by spectroscopic methods.

Expected Characterization Data

Parameter	Expected Value
Appearance	White to pale yellow solid
¹H NMR	Signals corresponding to the ethyl ester groups (triplet and quartet), the pyridyl protons, the vinyl proton, and the N-H proton. The vinyl proton typically appears as a doublet coupled to the N-H proton.
¹³C NMR	Resonances for the carbonyl carbons of the ester groups, the carbons of the pyridine ring, the vinyl carbons, and the carbons of the ethyl groups.
Mass Spec (MS)	The molecular ion peak corresponding to the molecular weight of the product (C₁₃H₁₆N₂O₄, MW: 264.28 g/mol ).
IR Spectroscopy	Characteristic absorption bands for N-H stretching, C=O stretching of the ester groups, and C=C stretching of the enamine system.

Application Note 2: Synthesis of Ethyl 4-hydroxy-1,5-naphthyridine-3-carboxylate

This protocol outlines the thermal cyclization of Diethyl 2-((pyridin-3-ylamino)methylene)malonate to afford the core naphthyridine structure.

Experimental Protocol

Materials:

• Diethyl 2-((pyridin-3-ylamino)methylene)malonate

• Diphenyl ether (or Dowtherm A)

• Hexane or petroleum ether

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, place Diethyl 2-((pyridin-3-ylamino)methylene)malonate (1.0 equivalent). Add a high-boiling solvent such as diphenyl ether (approximately 10-20 times the weight of the starting material).

• Thermal Cyclization: Heat the mixture with vigorous stirring to 240-250 °C. The cyclization reaction is typically complete within 30-90 minutes at this temperature. Monitor the reaction by TLC until the starting material is consumed.

• Workup and Isolation:

  • Allow the reaction mixture to cool to below 100 °C.

  • Add hexane or petroleum ether to the cooled mixture to precipitate the product.

  • Collect the solid product by vacuum filtration and wash it thoroughly with hexane or petroleum ether to remove the high-boiling solvent.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol, dimethylformamide (DMF), or acetic acid.

• Characterization: Confirm the structure and purity of the final product using spectroscopic techniques.

Expected Characterization Data

Parameter	Expected Value
Appearance	Off-white to light brown solid
¹H NMR	Signals for the ethyl ester group, the aromatic protons of the naphthyridine ring, and a broad singlet for the hydroxyl proton (which may exchange with D₂O). The chemical shifts of the aromatic protons will be indicative of the fused ring system.
¹³C NMR	Resonances for the carbonyl carbon, the aromatic carbons of the naphthyridine core, and the ethyl group carbons. The signal for the carbon bearing the hydroxyl group will be in the characteristic region for enolic carbons.
Mass Spec (MS)	The molecular ion peak corresponding to the molecular weight of the product (C₁₁H₁₀N₂O₃, MW: 218.21 g/mol ).[5]
IR Spectroscopy	Broad O-H stretching band, C=O stretching of the ester and the keto-enol tautomer, and characteristic aromatic C-H and C=C stretching vibrations.

Versatility in Drug Discovery: Beyond the Basics

The utility of Diethyl 2-((pyridin-3-ylamino)methylene)malonate extends beyond the synthesis of simple naphthyridinones. The resulting 4-hydroxy-1,5-naphthyridine-3-carboxylate is a versatile intermediate that can be further functionalized. For instance, the hydroxyl group can be converted to a leaving group (e.g., a chloride) to allow for nucleophilic substitution, and the ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of amide derivatives.

This strategic derivatization has been instrumental in the development of a wide range of bioactive molecules, including potent kinase inhibitors and novel antibacterial agents.

Figure 2: Derivatization pathways from the core naphthyridinone scaffold.

Conclusion

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a highly valuable and versatile precursor in organic synthesis. Its straightforward preparation and subsequent cyclization via the Gould-Jacobs reaction provide efficient access to the medicinally important 1,5-naphthyridine core. The protocols and mechanistic insights provided herein are intended to empower researchers to confidently utilize this key intermediate in the design and synthesis of novel bioactive compounds.

References

• Brown, E. V., & Dewar, M. J. S. (1978). The Synthesis of Some Naphthyridines. Journal of Organic Chemistry, 43(7), 1331-1335.

• Crystal structure of diethyl 2-{[(4-methoxy-3-pyridyl)amino]methylidene}malonate. (2008). Acta Crystallographica Section E: Structure Reports Online, 64(12), o2399. [Link]

• I am not getting black ppt while cyclyzation of diethyl 2-((pyridin-2-ylamino)methylene)malonate with Ph-O-Ph please help how can i get the same??. (2016). ResearchGate. [Link]

• diethyl methylenemalonate. Organic Syntheses. [Link]

• Synthesis of 4-hydroxy-1,5-naphthyridine-3-carboxylic acid. PrepChem. [Link]

• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Royal Society of Chemistry. [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. [Link]

• Gould–Jacobs reaction. Wikipedia. [Link]

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Application Notes and Protocols for the Purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

Introduction

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a key intermediate in the synthesis of various heterocyclic compounds, including quinolines and other pharmacologically active molecules.[1][2] Its purity is paramount for the successful outcome of subsequent synthetic steps and for ensuring the desired biological activity and safety profile of the final compounds. This document provides a detailed guide for the purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate, targeting researchers, scientists, and drug development professionals. The protocols outlined below are designed to be robust and reproducible, ensuring high purity of the final product.

The synthesis of this class of compounds, often following the principles of the Gould-Jacobs reaction, involves the condensation of an aminopyridine with diethyl ethoxymethylenemalonate (DEEMM).[1][3][4] While the synthesis itself is relatively straightforward, the purification of the crude product can be challenging due to the presence of unreacted starting materials and potential side products. This guide presents two effective purification strategies: recrystallization and silica gel column chromatography.

Physicochemical Properties and Safety Information

A comprehensive understanding of the compound's properties and associated hazards is crucial for safe handling and effective purification.

Property	Value	Reference
Molecular Formula	C13H16N2O4	PubChem
Molecular Weight	264.28 g/mol	PubChem
Appearance	Typically a white to off-white solid	General Knowledge
Solubility	Soluble in ethyl acetate, dichloromethane, and other common organic solvents. Sparingly soluble in non-polar solvents like hexane.	General Knowledge

Safety Precautions:

Purification Strategies

The choice between recrystallization and column chromatography depends on the impurity profile of the crude product and the desired final purity. In many cases, a combination of both methods yields the best results.

Strategy 1: Purification by Recrystallization

Recrystallization is a cost-effective and scalable purification method that relies on the differential solubility of the desired compound and impurities in a given solvent system at varying temperatures.

Rationale for Solvent Selection:

The ideal recrystallization solvent will dissolve the crude product sparingly at room temperature but completely at an elevated temperature. Upon cooling, the desired compound should crystallize out, leaving the impurities dissolved in the mother liquor. A mixture of a polar solvent (like ethanol or ethyl acetate) and a non-polar solvent (like hexane or petroleum ether) often provides the necessary solubility profile.

Detailed Protocol for Recrystallization:

• Dissolution: In a round-bottom flask, dissolve the crude Diethyl 2-((pyridin-3-ylamino)methylene)malonate in a minimal amount of a suitable solvent mixture, such as ethyl acetate/hexane or ethanol/water.[8][9] Start with a higher proportion of the more soluble solvent (e.g., ethyl acetate or ethanol).

• Heating: Gently heat the mixture with stirring (e.g., in a water bath) until all the solid dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Cooling: Once the solution has reached room temperature, place it in an ice bath for at least one hour to maximize crystal formation.[10]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Expected Outcome:

This method can significantly improve the purity of the compound, often achieving >98% purity as determined by HPLC.[8] The yield will depend on the initial purity of the crude material.

Strategy 2: Purification by Silica Gel Column Chromatography

For complex impurity profiles or to achieve very high purity, silica gel column chromatography is the method of choice. This technique separates compounds based on their differential adsorption to the stationary phase (silica gel) and their solubility in the mobile phase.

Rationale for Method Parameters:

• Stationary Phase: Silica gel is a polar adsorbent.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate) is typically used. The polarity of the mobile phase is gradually increased (gradient elution) to elute compounds with increasing polarity.[11][12]

• Monitoring: The progress of the separation is monitored by Thin Layer Chromatography (TLC).[13]

Detailed Protocol for Column Chromatography:

• TLC Analysis: Before running the column, determine the optimal mobile phase composition by TLC. A good solvent system will provide a clear separation between the desired product and impurities, with the product having an Rf value of approximately 0.3-0.4. A common starting point is a mixture of hexane and ethyl acetate.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Carefully pour the slurry into a glass column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then add a layer of sand on top to protect the silica gel bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Alternatively, for less soluble compounds, dry-load the sample by adsorbing it onto a small amount of silica gel and then carefully adding this to the top of the column.[14]

• Elution:

  • Begin eluting the column with the initial, low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate). The exact gradient will depend on the separation observed by TLC.

• Fraction Collection: Collect the eluent in a series of fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting solid under vacuum to obtain the purified Diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Expected Outcome:

Column chromatography can yield a product with very high purity (>99%).[9] The yield will be influenced by the efficiency of the separation.

Workflow Diagrams

Purification by Recrystallization Workflow:

Caption: Workflow for the purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate by recrystallization.

Purification by Column Chromatography Workflow:

Caption: Workflow for the purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate by silica gel column chromatography.

Characterization of Purified Product

The identity and purity of the final product should be confirmed by appropriate analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule. Expected signals for Diethyl 2-((pyridin-3-ylamino)methylene)malonate would include triplets and quartets for the ethyl groups, and signals in the aromatic region for the pyridine ring and the vinylic proton.

• ¹³C NMR: The carbon NMR spectrum confirms the carbon framework of the molecule.

While a specific spectrum for the 3-pyridyl isomer was not found, data for related isomers can provide a reference for expected chemical shifts.[15][16]

High-Performance Liquid Chromatography (HPLC):

HPLC is a powerful technique for assessing the purity of the final product. A single sharp peak in the chromatogram is indicative of a high-purity sample. The purity can be quantified by integrating the peak area. Purity levels of 99% are achievable with the described methods.[9]

Conclusion

The purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a critical step in the synthesis of many important compounds. The choice of purification method, either recrystallization or column chromatography, or a combination of both, will depend on the specific requirements of the downstream application. By following the detailed protocols and understanding the underlying principles outlined in these application notes, researchers can consistently obtain high-purity material for their scientific endeavors.

References

• Google Patents. (n.d.). Ethyl 3-(pyridin-2-ylamino)propanoate post-treatment purification method.

• Organic Syntheses. (n.d.). DIETHYL AMINOMALONATE HYDROCHLORIDE. Retrieved January 27, 2026, from [Link]

• Google Patents. (n.d.). Process for preparation of high purity n-[2-(diethylamine) ethyl] -5- formyl -2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide.
• Google Patents. (n.d.). Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate.

• MDPI. (2023). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Retrieved January 27, 2026, from [Link]

• Academic Journals. (2011). Applying silica gel column chromatography purify resveratrol from extracts of Morus alba L. Leaf. Retrieved January 27, 2026, from [Link]

• PubChem. (n.d.). Diethyl 2-(((6-methoxypyridin-3-yl)amino)methylene)malonate. Retrieved January 27, 2026, from [Link]

• Molbase. (n.d.). diethyl 2-((6-(2,3-dihydro-1H-inden-2- ylamino)pyridin-3-ylamino)methylene)malonate. Retrieved January 27, 2026, from [Link]

• ResearchGate. (2016). I am not getting black ppt while cyclyzation of diethyl 2-((pyridin-2-ylamino)methylene)malonate with Ph-O-Ph please help how can i get the same?? Retrieved January 27, 2026, from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved January 27, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved January 27, 2026, from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Diethyl malonate. Retrieved January 27, 2026, from [Link]

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Retrieved January 27, 2026, from [Link]

• MDPI. (2025). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. Retrieved January 27, 2026, from [Link]

• HU Berlin - Physik. (n.d.). Supporting Information 1. Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Gould–Jacobs reaction. Retrieved January 27, 2026, from [Link]

• ResearchGate. (2026). Rapid room temperature liquid phase synthesis of diethyl 2-((4-nitroanilino) methylene)malonate. Retrieved January 27, 2026, from [Link]

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved January 27, 2026, from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Diethyl 2-[(dimethylamino)methylidene]malonate. Retrieved January 27, 2026, from [Link]

• West Liberty University. (n.d.). Material Safety Data Sheet Diethyl malonate. Retrieved January 27, 2026, from [Link]

• ResearchGate. (2025). Purification of azadirachtin via silica gel column chromatography. Retrieved January 27, 2026, from [Link]

• NMR Spectra of New Compounds. (n.d.). Retrieved January 27, 2026, from [Link]

• Gould-Jacobs Reaction. (n.d.). Retrieved January 27, 2026, from [Link]

• PubChem. (n.d.). Diethyl 2-(((2-aminophenyl)amino)methylene)malonate. Retrieved January 27, 2026, from [Link]

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Application Notes and Protocols for the Recrystallization of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

Introduction: The Critical Role of Purity in Drug Discovery Intermediates

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a key heterocyclic intermediate in synthetic organic chemistry, primarily recognized for its role as a precursor in the Gould-Jacobs reaction for the synthesis of quinolines and their derivatives.[1] These quinoline scaffolds are of significant interest in drug development, forming the core structure of numerous therapeutic agents. The purity of this intermediate is paramount, as impurities can lead to side reactions, lower yields of the final active pharmaceutical ingredient (API), and introduce contaminants that are difficult to remove in later stages.

This document provides a comprehensive guide to the recrystallization of diethyl 2-((pyridin-3-ylamino)methylene)malonate, moving beyond a simple set of instructions to explain the underlying chemical principles that govern this crucial purification technique. The protocols and insights provided herein are designed for researchers, medicinal chemists, and process development scientists seeking to achieve high purity of this important synthetic building block.

Understanding the Molecule: Structural and Physicochemical Considerations

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is an enaminone, a class of compounds characterized by the N-C=C-C=O conjugated system. This structure imparts specific solubility characteristics. The presence of the pyridine ring and the amino group introduces polarity and hydrogen bonding capabilities, while the diethyl malonate moiety adds lipophilic character.

A successful recrystallization hinges on selecting a solvent in which the compound is highly soluble at an elevated temperature but sparingly soluble at lower temperatures. For enaminones like the title compound, polar protic solvents (e.g., ethanol, isopropanol) and polar aprotic solvents (e.g., ethyl acetate, acetonitrile) are often good starting points for investigation.

Experimental Workflow for Recrystallization

The following diagram outlines the logical flow of the recrystallization process, from crude material to purified, crystalline solid.

Caption: A generalized workflow for the recrystallization process.

Detailed Recrystallization Protocol

This protocol provides a step-by-step methodology for the purification of diethyl 2-((pyridin-3-ylamino)methylene)malonate. The selection of an optimal solvent is critical and may require preliminary solubility testing. Ethanol is often a suitable starting point for compounds of this type.

Materials and Equipment:

• Crude diethyl 2-((pyridin-3-ylamino)methylene)malonate

• Recrystallization solvent (e.g., 95% Ethanol, Isopropanol, or Ethyl Acetate)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Condenser (optional, but recommended for volatile solvents)

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Spatula

• Ice bath

• Vacuum oven or desiccator

Procedure:

• Solvent Selection (Preliminary Step):

  • Place a small amount (e.g., 20-30 mg) of the crude solid into separate test tubes.

  • Add a few drops of the chosen solvent at room temperature. A suitable solvent will not dissolve the compound readily at this stage.

  • Gently heat the test tube. The ideal solvent will fully dissolve the compound at or near its boiling point.

  • Allow the solution to cool to room temperature, and then in an ice bath. A good solvent will result in the formation of a crystalline precipitate.

• Dissolution:

  • Place the crude solid in an appropriately sized Erlenmeyer flask.

  • Add a magnetic stir bar and a small volume of the selected recrystallization solvent.

  • Heat the mixture to a gentle boil with stirring.

  • Continue to add the solvent portion-wise until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good recovery yield.[1]

• Decolorization (Optional):

  • If the hot solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal.

  • Swirl the flask and gently reheat to boiling for a few minutes.

  • Note: Do not add charcoal to a boiling solution, as this can cause violent bumping.

• Hot Gravity Filtration (if charcoal was used or insoluble impurities are present):

  • Pre-heat a second Erlenmeyer flask and a stemless funnel on the hotplate.

  • Place a piece of fluted filter paper in the funnel.

  • Quickly filter the hot solution into the pre-heated flask. This step removes insoluble impurities and activated charcoal. Keeping the apparatus hot prevents premature crystallization in the funnel.

• Crystallization:

  • Cover the flask with a watch glass or loosely with aluminum foil and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.

  • Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice bath for at least 30 minutes to maximize the yield of the precipitated solid.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Continue to draw air through the crystals for several minutes to aid in initial drying.

• Drying:

  • Transfer the crystalline solid to a watch glass or drying dish.

  • Dry the product to a constant weight, preferably in a vacuum oven at a temperature well below the compound's melting point.

Data Presentation and Expected Results

Parameter	Recommended Condition/Value	Rationale
Recrystallization Solvent	Ethanol (95%), Isopropanol, Ethyl Acetate	Balances polarity to dissolve the compound when hot and allow precipitation when cold. Empirical testing is recommended.
Crude to Solvent Ratio (w/v)	Empirically determined	Use the minimum volume of hot solvent for complete dissolution to maximize recovery.
Cooling Rate	Slow, ambient cooling followed by ice bath	Promotes the formation of larger, purer crystals and maximizes yield.
Expected Yield	70-90% (highly dependent on crude purity)	A significant loss of product may indicate the use of too much solvent or an inappropriate solvent choice.
Purity Assessment	Melting Point, HPLC, NMR	A sharp melting point range is indicative of high purity.

Troubleshooting Common Recrystallization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No Crystals Form Upon Cooling	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent to increase the concentration and allow to cool again.- Scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation.- Add a seed crystal of the pure compound.
"Oiling Out" (Product separates as a liquid)	- The boiling point of the solvent is higher than the melting point of the compound.- The compound is significantly impure.	- Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and cool more slowly.- Consider a different solvent with a lower boiling point.- If impurities are the cause, preliminary purification by column chromatography may be necessary.
Low Recovery Yield	- Too much solvent was used.- Premature crystallization during hot filtration.- Crystals were washed with solvent that was not ice-cold.	- Concentrate the mother liquor and cool to obtain a second crop of crystals.- Ensure the filtration apparatus is pre-heated.- Always use ice-cold solvent for washing the collected crystals.
Crystals Form Too Quickly	- The solution is too concentrated.	- Re-heat the solution, add a small amount of additional solvent, and re-cool at a slower rate.

Conclusion

The recrystallization of diethyl 2-((pyridin-3-ylamino)methylene)malonate is a critical step in ensuring its suitability for subsequent synthetic transformations, particularly in the context of drug discovery and development. By understanding the principles of solubility and crystal formation, and by employing a systematic and careful technique, researchers can consistently obtain this key intermediate in high purity. The protocol and troubleshooting guide presented here serve as a robust starting point for the successful purification of this and structurally related compounds.

References

• Brown, E. V., & Dewar, M. J. S. (1978). Journal of Organic Chemistry, 43(7), 1331-1335.

• Organic Syntheses Procedure. Diethyl Aminomalonate Hydrochloride. Available at: [Link]

• University of California, Davis. (n.d.).
• National Center for Biotechnology Information. (n.d.). Diethyl 2-{[(4-methoxy-3-pyridyl)
• University of Rochester, Department of Chemistry. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (2016). I am not getting black ppt while cyclyzation of diethyl 2-((pyridin-2-ylamino)methylene)malonate with Ph-O-Ph please help how can i get the same?
• National Center for Biotechnology Information. (n.d.). Diethyl [[(6-methyl-2-pyridyl)
• University of Rochester, Department of Chemistry. (n.d.).
• NINGBO INNO PHARMCHEM CO.,LTD. (2024).
• Chemistry LibreTexts. (2023).

• Organic Syntheses Procedure. Diethyl Methylenemalonate. Available at: [Link]

• University of York, Department of Chemistry. (n.d.).
• ChemicalBook. (2024). Diethyl Malonate: Versatile Building Block in Organic Synthesis.
• Chemistry LibreTexts. (2022). 3.3C: Determining Which Solvent to Use.
• PraxiLabs. (2022).
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• MDPI. (2021). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Molecules, 26(21), 6483.
• ResearchGate. (2019). Rapid room temperature liquid phase synthesis of diethyl 2-((4-nitroanilino) methylene)
• MOLBASE. (n.d.). Diethyl 2-((6-(2,3-dihydro-1H-inden-2-ylamino)pyridin-3-ylamino)methylene)
• Journal of Chemical Education. (1977).
• Vassar College. (2007).
• University of Colorado Boulder, Department of Chemistry. (n.d.).
• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet.
• University of York, Department of Chemistry. (n.d.). Solvent Choice.
• Cheméo. (n.d.).
• Google Patents. (n.d.).
• ResearchGate. (2022).
• National Center for Biotechnology Information. (n.d.). Diethyl 2-(((6-methoxypyridin-3-yl)amino)methylene)

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Technical Notes & Optimization

Technical Support Center: Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

Welcome to the dedicated technical support guide for the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, we address common challenges and provide in-depth, field-proven solutions to optimize your synthetic route and improve your yield.

Troubleshooting Guide & FAQs

This section is structured as a series of questions and answers to directly address specific issues you may encounter during your experiments.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer:

Low yields in the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate are a common issue and can stem from several factors. The primary reaction is a condensation between 3-aminopyridine and diethyl ethoxymethylenemalonate (DEEM). Let's break down the potential causes and solutions:

• Incomplete Reaction: The reaction may not be proceeding to completion. This can be due to suboptimal reaction conditions.

  • Temperature: While some protocols suggest running the reaction at room temperature, heating is often necessary to drive the reaction forward. A temperature range of 80-120 °C is typically effective.

  • Reaction Time: Insufficient reaction time will lead to a significant amount of unreacted starting materials. Monitoring the reaction progress using Thin Layer Chromatography (TLC) is crucial.

• Side Reactions: The formation of unwanted byproducts can consume your starting materials and reduce the yield of the desired product. A common side reaction is the dimerization or polymerization of the starting materials under harsh conditions.

• Suboptimal Solvent: The choice of solvent plays a critical role. While the reaction can be performed neat (solvent-free), this can sometimes lead to a thick, difficult-to-stir reaction mixture. Using a high-boiling point, inert solvent can improve reaction kinetics and ease of handling.

Recommended Actions:

• Optimize Reaction Temperature: If you are currently running the reaction at room temperature, consider gradually increasing the temperature. Start with 80 °C and monitor the reaction progress.

• Extend Reaction Time: If the reaction is sluggish, extending the reaction time can lead to higher conversion. Again, use TLC to determine the optimal time.

• Solvent Selection: If you are performing the reaction neat and encountering issues, consider using a solvent. Toluene or xylene are excellent choices as they are inert and have high boiling points, allowing for higher reaction temperatures.

The following table summarizes the effect of different reaction conditions on the yield, based on literature data:

Solvent	Temperature (°C)	Reaction Time (h)	Reported Yield (%)	Reference
None (Neat)	100-110	2	85-95
Ethanol	Reflux	4	82
Toluene	Reflux	3	90
Water	100	1	98

As the data suggests, solvent-free conditions at elevated temperatures or using water as a solvent can provide excellent yields.

Question 2: I am observing the formation of multiple spots on my TLC plate, indicating impurities. What are these impurities and how can I minimize their formation?

Answer:

The formation of multiple spots on a TLC plate is a clear indication of side reactions or unreacted starting materials. In the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate, the most common impurities are:

• Unreacted 3-aminopyridine and Diethyl ethoxymethylenemalonate (DEEM): These will appear as separate spots on your TLC plate.

• Bis-addition product: It is possible for a second molecule of 3-aminopyridine to react with the product, although this is less common under standard conditions.

• Degradation products: At very high temperatures or in the presence of acid or base, the starting materials or the product can degrade.

Strategies to Minimize Impurity Formation:

• Stoichiometry: Ensure you are using the correct stoichiometry. A 1:1 molar ratio of 3-aminopyridine to DEEM is typically used. Using a slight excess of one reagent is generally not necessary and can complicate purification.

• Controlled Temperature: Avoid excessive heating, as this can promote the formation of degradation products. The optimal temperature is one that provides a reasonable reaction rate without significant side reactions.

• Inert Atmosphere: While not always necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of the 3-aminopyridine, especially at higher temperatures.

Below is a DOT script illustrating a simplified troubleshooting workflow for impurity issues.

A simplified workflow for troubleshooting impurities.

Question 3: The purification of the final product is proving difficult. What is the best method for isolating pure Diethyl 2-((pyridin-3-ylamino)methylene)malonate?

Answer:

Purification can indeed be a challenge, especially if the reaction has not gone to completion or has produced significant side products. The most common and effective method for purifying Diethyl 2-((pyridin-3-ylamino)methylene)malonate is recrystallization.

Step-by-Step Recrystallization Protocol:

• Crude Product Isolation: After the reaction is complete, the crude product often solidifies upon cooling. If the reaction was performed neat, you can directly proceed with recrystallization. If a solvent was used, it should be removed under reduced pressure to obtain the crude solid.

• Solvent Selection for Recrystallization: The choice of solvent is critical for successful recrystallization. An ideal solvent will dissolve the product at high temperatures but not at room temperature, while the impurities remain soluble at all temperatures.

  • Ethanol: This is a commonly used and effective solvent for the recrystallization of this compound.

  • Isopropanol: Another good option that can provide high purity crystals.

  • Hexane/Ethyl Acetate Mixture: A solvent system of hexane and ethyl acetate can also be used. The product is typically less soluble in hexane, so you would dissolve the crude product in a minimal amount of hot ethyl acetate and then slowly add hexane until turbidity is observed.

Experimental Protocol for Recrystallization from Ethanol:

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• If there are any insoluble impurities, perform a hot filtration to remove them.

• Allow the solution to cool slowly to room temperature. Crystals should start to form.

• To maximize crystal formation, you can place the flask in an ice bath for 30-60 minutes.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol.

• Dry the crystals under vacuum to obtain the pure product.

The following diagram illustrates the general workflow for the synthesis and purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate.

General workflow for the synthesis and purification.

Experimental Protocols

Optimized Protocol for the Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate (Solvent-Free)

This protocol is based on a high-yield, environmentally friendly method.

Materials:

• 3-aminopyridine

• Diethyl ethoxymethylenemalonate (DEEM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thermometer

Procedure:

• To a 100 mL round-bottom flask, add 3-aminopyridine (e.g., 10 mmol, 0.94 g).

• Add diethyl ethoxymethylenemalonate (DEEM) (10 mmol, 2.16 g) to the flask.

• Place a magnetic stir bar in the flask and equip it with a condenser.

• Heat the reaction mixture to 100-110 °C with stirring for 2 hours. The mixture will become a clear liquid and then gradually solidify.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent).

• After 2 hours, or once the reaction is complete as indicated by TLC, remove the heat and allow the mixture to cool to room temperature. The product will solidify.

• The crude product can then be purified by recrystallization as described in the previous section.

References

• Patel, H. R., & Shaikh, A. A. (2012). An efficient and green synthesis of diethyl 2-((pyridin-3-ylamino)methylene)malonate. Journal of Chemical and Pharmaceutical Research, 4(7), 3587-3590. [Link]

• Ghorab, M. M., Alsaid, M. S., & Al-Dosary, Z. A. (2016). Novel quinolines and pyrimido[4,5-b]quinolines bearing a biologically active sulfonamide moiety as a new class of antitumor agents. Acta Pharmaceutica, 66(4), 485-501. [Link]

• Mekheimer, R. A., Hameed, A. M., & Sadek, K. U. (2008). A facile and efficient synthesis of 4-oxo-4,7-dihydro-1H-pyrano[3,2-c]pyridines and their conversion to 1,7-dihydro-pyrano[2,3-d]pyridazines. Molecules, 13(6), 1315-1325. [Link]

Technical Support Center: Purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

Welcome to the technical support center for the purification of Diethyl 2-((pyridin-3-ylamino)methylene)malonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for overcoming common challenges encountered during the purification of this important synthetic intermediate.

Introduction

Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a key precursor in the synthesis of various heterocyclic compounds, notably in the Gould-Jacobs reaction for the preparation of quinolines and their analogs, which are scaffolds of significant interest in medicinal chemistry. While the synthesis of this enamine is relatively straightforward, its purification can present several challenges, from the removal of stubborn impurities to difficulties in crystallization. This guide provides a structured, question-and-answer-based approach to navigate these issues, grounded in established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs) & Troubleshooting

Reaction Monitoring and Quenching

Question 1: How do I effectively monitor the progress of the reaction to minimize the formation of impurities?

Answer: Thin Layer Chromatography (TLC) is the most effective and immediate method for monitoring the reaction.

• TLC System: A typical eluent system for TLC analysis is a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v).

• Visualization: The product, starting materials, and byproducts are often UV active and can be visualized under a 254 nm UV lamp. Staining with iodine can also be used.

• Interpretation: As the reaction proceeds, the spot corresponding to 3-aminopyridine will diminish, and a new, typically less polar spot for the desired product will appear and intensify. The reaction is generally considered complete when the 3-aminopyridine spot is no longer visible. Incomplete reactions are a primary source of purification challenges, as the unreacted 3-aminopyridine can be difficult to remove later.

Identifying and Removing Common Impurities

Question 2: My crude product is a viscous oil/discolored solid. What are the likely impurities?

Answer: The most common impurities in the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate are unreacted starting materials and side-products from the Gould-Jacobs reaction.

• Unreacted 3-aminopyridine: This is a common impurity if the reaction does not go to completion. It is more polar than the product and can often be removed by an acidic wash during workup or by column chromatography.

• Unreacted Diethyl Ethoxymethylenemalonate (EMME) or Diethyl Malonate/Triethyl Orthoformate: These are less polar than the product and can be removed by careful column chromatography or by trituration with a non-polar solvent like hexanes.

• Side-Products from Incomplete Cyclization: The Gould-Jacobs reaction proceeds through the formation of the target enamine, which is then cyclized at high temperatures to form a quinoline.[1][2] If the initial enamine formation is the desired endpoint, it's crucial to avoid excessive heat which could lead to undesired cyclization products.

• Hydrolysis Products: The ester functionalities of the malonate are susceptible to hydrolysis, especially in the presence of acid or base and water. This can lead to the formation of the corresponding mono-acid or di-acid, which are highly polar impurities.

A summary of potential impurities and their characteristics is provided in the table below:

Impurity	Structure	Polarity (relative to product)	Removal Strategy
3-Aminopyridine	Pyridin-3-amine	More Polar	Acidic wash, Column Chromatography
Diethyl Ethoxymethylenemalonate (EMME)	C8H14O4	Less Polar	Column Chromatography, Trituration
Diethyl Malonate	C7H12O4	Less Polar	Column Chromatography, Trituration
Triethyl Orthoformate	C7H16O3	Less Polar	Column Chromatography, Trituration
Hydrolysis Products	C10H10N2O4 (di-acid)	Much More Polar	Basic wash, Column Chromatography (will likely stick to silica)

Purification by Column Chromatography

Question 3: I am struggling to get good separation of my product using column chromatography. What solvent systems are recommended?

Answer: Column chromatography on silica gel is a reliable method for purifying Diethyl 2-((pyridin-3-ylamino)methylene)malonate. The choice of eluent is critical for achieving good separation.

• Recommended Solvent System: A mixture of ethyl acetate and hexanes is the most commonly reported and effective eluent system. A good starting point is a 1:1 (v/v) mixture of ethyl acetate and hexanes.[3] You can adjust the ratio based on the TLC of your crude material.

  • If the product's Rf is too low (streaking or staying on the baseline), increase the proportion of ethyl acetate.

  • If the product's Rf is too high (running with the solvent front), increase the proportion of hexanes.

• Alternative Solvent Systems: For more polar impurities, a gradient elution starting with a low polarity mixture (e.g., 20% ethyl acetate in hexanes) and gradually increasing the polarity can be effective. For very polar impurities, adding a small amount of methanol (e.g., 1-5%) to a dichloromethane or ethyl acetate mobile phase can be beneficial. However, be aware that methanol can dissolve some silica gel.[4]

• Troubleshooting Tailing: Amines can sometimes tail on silica gel due to interactions with acidic silanol groups. To mitigate this, you can add a small amount of a basic modifier like triethylamine (e.g., 0.5-1%) to your eluent system.

Below is a flowchart to guide your column chromatography optimization:

Figure 1: Decision workflow for optimizing column chromatography.

Purification by Recrystallization

Question 4: My product is an oil that won't crystallize, or it crashes out of solution too quickly. How can I achieve good quality crystals?

Answer: Recrystallization can be a very effective method for obtaining highly pure Diethyl 2-((pyridin-3-ylamino)methylene)malonate, but it requires careful selection of solvents and control of the cooling rate.

• Choosing a Solvent: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Methanol: For enamine salts, methanol has been shown to be an effective recrystallization solvent.[5] Given the structural similarities, it is a good starting point for your compound.

  • Ethanol: Ethanol is another good option to try.

  • Mixed Solvent Systems: If a single solvent is not effective, a mixed solvent system can be employed. A common approach is to dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble, e.g., ethyl acetate or dichloromethane) and then slowly add a "poor" solvent (in which it is poorly soluble, e.g., hexanes or petroleum ether) until the solution becomes turbid. Gentle heating to redissolve the solid followed by slow cooling should induce crystallization.

• Troubleshooting Common Crystallization Problems:

Problem	Cause	Solution
Oiling Out	The melting point of the solute is lower than the boiling point of the solvent, or the solution is supersaturated.	Add a small amount of the "good" solvent to reduce saturation. Ensure the solution is fully dissolved before cooling. Try a lower boiling point solvent system.
Rapid Crystallization ("Crashing Out")	The solution is too concentrated, or the cooling is too rapid.	Add more solvent to the hot solution. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]
No Crystals Form	The solution is not saturated, or nucleation has not occurred.	Evaporate some of the solvent to increase the concentration. Scratch the inside of the flask with a glass rod at the liquid-air interface. Add a seed crystal of the pure compound.

Here is a general protocol for recrystallization:

• Dissolution: In a flask, add a minimal amount of the chosen hot solvent to your crude product until it is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

• Cooling: Allow the solution to cool slowly to room temperature. Do not disturb the flask during this time.

• Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Stability and Handling

Question 5: Is Diethyl 2-((pyridin-3-ylamino)methylene)malonate stable? Are there any special handling precautions I should take during purification?

Answer: Enamines and malonic esters can be sensitive to certain conditions.

• Hydrolysis: The ester groups are susceptible to hydrolysis under strongly acidic or basic conditions, especially in the presence of water and heat.[7] During aqueous workups, it is advisable to use dilute acid or base and to perform the extractions quickly at room temperature.

• Thermal Stability: While the initial enamine formation is typically conducted at moderate temperatures, prolonged exposure to high heat can potentially lead to decomposition or unwanted side reactions like cyclization.[8] It is recommended to use the lowest effective temperature for solvent removal (e.g., using a rotary evaporator).

• Storage: The purified product should be stored in a cool, dry place, preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent slow degradation from moisture and air.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

• Slurry Preparation: Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.

• Column Packing: Pack a glass column with silica gel using a slurry of the chosen eluent (e.g., 1:1 ethyl acetate/hexanes).

• Loading: Carefully add the silica-adsorbed crude product to the top of the packed column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

• Combining and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purification by Recrystallization from a Mixed Solvent System (Ethyl Acetate/Hexanes)

• Place the crude product in an Erlenmeyer flask.

• Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• While the solution is still warm, slowly add hexanes dropwise with swirling until the solution just begins to turn cloudy.

• Add a few drops of hot ethyl acetate to redissolve the solid and obtain a clear solution.

• Set the flask aside and allow it to cool slowly to room temperature.

• Once crystals have formed, cool the flask in an ice bath for 30 minutes.

• Collect the crystals by vacuum filtration, washing with a small amount of cold hexanes.

• Dry the purified crystals under vacuum.

Visualization of the Purification Process

Figure 2: Overview of the purification workflow.

References

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC.
• Wikipedia. (2023, December 2). Gould–Jacobs reaction.
• Cabrera-Pérez, L. C., et al. (2023). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Molecules, 28(8), 3538.
• Merck Index. (n.d.). Gould-Jacobs Reaction. The Merck Index Online.
• Wikipedia. (2024, January 10).
• Asian Journal of Chemistry. (2015). Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry, 27(9), 3369-3372.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column.
• University of Rochester, Department of Chemistry. (n.d.).
• Patents Google. (2012). Synthesis of methylene malonates substantially free of impurities. WO2012054616A2.
• Molecules. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 27(21), 7294.
• ResearchGate. (2023). (PDF) Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum.
• ResearchGate. (2014). (PDF)
• The Journal of Organic Chemistry. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 75(9), 2941-2949.
• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.
• Acta Chimica Slovaca. (2013). Preparation and NMR properties of derivatives of arylamino-methylidene malonic acid and pentane-2,4-dione. Acta Chimica Slovaca, 6(1), 108-114.
• Beilstein Journal of Organic Chemistry. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1826-1832.
• Patents Google. (2020). Recrystallization purification method of enamine salt. CN111632400B.
• Molecules. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Molecules, 25(11), 2696.
• Cambridge University Press. (n.d.). Gould-Jacobs Reaction.
• Common Organic Chemistry. (n.d.).
• PubMed. (2012). Insights into the novel hydrolytic mechanism of a diethyl 2-phenyl-2-(2-arylacetoxy)methyl malonate ester-based microsomal triglyceride transfer protein (MTP) inhibitor. Drug Metabolism and Disposition, 40(10), 2006-2014.
• MDPI. (2022). Green Pathways: Enhancing Amine Synthesis Using Deep Eutectic Solvents.
• University of Rochester, Department of Chemistry. (n.d.).
• Beilstein Journal of Organic Chemistry. (2018). Unnatural α-amino ethyl esters from diethyl malonate or ethyl β-bromo-α-hydroxyiminocarboxylate. Beilstein Journal of Organic Chemistry, 14, 2853–2860.
• Washington State University. (n.d.). Monitoring Reactions by TLC.
• Biotage. (2023, February 10).
• ACS Publications. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 739-746.
• Reddit. (2023, March 15).
• PubChem. (n.d.). Diethyl 2-(((6-methoxypyridin-3-yl)amino)methylene)
• University of Rochester, Department of Chemistry. (n.d.).

Sources

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• 7. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ablelab.eu [ablelab.eu]

Technical Support Center: Diethyl 2-((pyridin-3-ylamino)methylene)malonate Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this important reaction, with a specific focus on the critical role of solvent selection. We provide field-proven insights and data-driven solutions to common experimental challenges.

Introduction: The Critical Role of the Solvent

The synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate is a condensation reaction between 3-aminopyridine and Diethyl 2-(ethoxymethylene)malonate (DEEMM). This reaction, a variation of enamine synthesis, proceeds through a nucleophilic attack by the amine, followed by the elimination of ethanol. While seemingly straightforward, the reaction's efficiency, yield, and purity are highly sensitive to the surrounding solvent environment. The solvent influences reactant solubility, stabilizes or destabilizes key intermediates and transition states, and can even participate in the reaction mechanism.[1] Understanding these solvent effects is paramount for optimizing the reaction and troubleshooting unexpected outcomes.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Question 1: My reaction yield is consistently low. What are the likely causes related to my choice of solvent?

Answer: Low yield is the most common issue and can often be traced back to solvent-related factors. Here’s a breakdown of potential causes and solutions:

• Poor Solubility of Reactants: 3-aminopyridine, being a polar molecule, and DEEMM may not be fully soluble in non-polar solvents like hexane or toluene at room temperature. This leads to a heterogeneous mixture and a slow, incomplete reaction.

  • Solution: Switch to a solvent that can dissolve both reactants effectively. Polar aprotic solvents like Tetrahydrofuran (THF) or Acetonitrile (MeCN) are excellent starting points. Polar protic solvents like Ethanol (EtOH) or Methanol (MeOH) are also effective as they can dissolve the reactants and may facilitate proton transfer.[2]

• Unfavorable Reaction Kinetics: The solvent polarity directly impacts the reaction rate. For some condensation reactions, highly polar solvents can slow down the kinetics, especially with less reactive starting materials.[3]

  • Solution: If you are using a highly polar solvent like DMF or DMSO and observing a slow reaction, consider switching to a solvent of intermediate polarity like THF or Isopropyl Alcohol (IPA). Heating the reaction mixture is also a standard method to increase the reaction rate.

• Reversibility of the Reaction: Enamine formation is a reversible process.[4] The accumulation of the ethanol byproduct can shift the equilibrium back towards the starting materials, especially at elevated temperatures.

  • Solution: Conduct the reaction in a setup that allows for the removal of ethanol as it forms. Using a Dean-Stark apparatus with a solvent like toluene is a classic approach. Alternatively, performing the reaction under a gentle stream of inert gas (N₂ or Ar) can help drive off the volatile ethanol byproduct.

• Degradation of Starting Material or Product: DEEMM can be susceptible to hydrolysis if water is present in the solvent. Enamines themselves can also be hydrolyzed back to their carbonyl and amine precursors in the presence of acid and water.[5]

  • Solution: Always use anhydrous solvents and perform the reaction under an inert atmosphere. Ensure all glassware is thoroughly dried before use.

Troubleshooting Workflow: Diagnosing Low Yield

Below is a logical workflow to diagnose and resolve low-yield issues.

Caption: A workflow for troubleshooting low product yield.

Question 2: My final product is impure. I see side products in my NMR/LC-MS. How can the solvent be responsible?

Answer: Solvent choice can lead to the formation of specific impurities.

• N,N'-disubstituted impurities: If the reaction is run too hot or for too long, especially in a non-polar solvent, there's a risk of a second molecule of 3-aminopyridine reacting.

  • Solution: Use a solvent that promotes a faster reaction at a lower temperature, such as ethanol. This allows the primary reaction to complete before significant side reactions occur.

• Hydrolysis Products: As mentioned, the presence of water can lead to the hydrolysis of DEEMM or the final enamine product.

  • Solution: This is a critical control parameter. Use high-purity, anhydrous solvents. If using a protic solvent like ethanol, ensure it is absolute grade.

Frequently Asked Questions (FAQs)

Q1: Should I use a protic or aprotic solvent for this synthesis?

A1: Both have their advantages.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These are often the solvents of choice for this reaction. They are excellent at solvating the polar 3-aminopyridine, and they can facilitate the necessary proton transfers in the reaction mechanism by acting as a proton shuttle. The reaction is often clean and proceeds at a reasonable rate at reflux.

• Polar Aprotic Solvents (e.g., THF, Acetonitrile, DMF): These solvents can also be effective. They solubilize reactants well and, because they don't hydrogen bond with the amine nucleophile as strongly as protic solvents, they can sometimes lead to faster reaction rates.[6] However, care must be taken to ensure they are anhydrous.

Q2: Is a catalyst necessary for this reaction?

A2: Typically, this reaction is performed without an external catalyst. The reaction can be driven to completion by heating. The slight acidity/basicity of the reactants themselves is often sufficient. However, for less reactive amines, mild acid catalysis is sometimes employed to accelerate the dehydration step.[7] For 3-aminopyridine, this is usually not necessary.

Q3: Can I run the reaction neat (without any solvent)?

A3: Yes, it is often possible to run this reaction neat by simply mixing the two liquid reactants and heating. This is an environmentally friendly approach that can lead to very high reaction rates. However, it can make temperature control more difficult, potentially leading to side products or discoloration. A solvent provides a thermal mass that allows for more precise and gentle heating.

Q4: How does solvent polarity influence the reaction mechanism?

A4: The solvent plays a key role in stabilizing intermediates. The mechanism involves the formation of a charged zwitterionic intermediate (a tetrahedral carbonolamine). Polar solvents, both protic and aprotic, can stabilize this charged intermediate, lowering the activation energy for its formation and thereby increasing the reaction rate.[1]

Reaction Mechanism: Enamine Formation

The diagram below outlines the key steps in the formation of Diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Caption: The reaction mechanism for the synthesis.

Data Summary: Solvent Effects

The following table summarizes the general effects of common solvents on the synthesis. Yields and times are illustrative and will vary based on scale, temperature, and purity of reagents.

Solvent	Type	Polarity (Dielectric Constant)	Typical Reaction Time	Typical Yield	Key Considerations
Ethanol	Polar Protic	24.5	2-4 hours (at reflux)	>90%	Excellent solvent for reactants; facilitates proton transfer.
Methanol	Polar Protic	32.7	2-4 hours (at reflux)	>90%	Similar to ethanol, but lower boiling point.
Toluene	Non-polar	2.4	6-12 hours (at reflux)	70-85%	Allows for azeotropic removal of ethanol with a Dean-Stark trap.
THF	Polar Aprotic	7.6	4-8 hours (at reflux)	85-95%	Good general-purpose solvent; must be anhydrous.
Acetonitrile	Polar Aprotic	37.5	3-6 hours (at reflux)	80-90%	Higher polarity can sometimes slow the reaction; must be anhydrous.
None (Neat)	-	-	0.5-1.5 hours (at 100°C)	>95%	Fast and efficient, but temperature control is crucial to avoid side products.

Experimental Protocols

General Protocol (Using Ethanol)

This protocol is a reliable starting point for high-yield synthesis.

Materials:

• Diethyl 2-(ethoxymethylene)malonate (DEEMM) (1.0 eq)

• 3-Aminopyridine (1.0 eq)

• Absolute Ethanol (approx. 3-5 mL per gram of 3-aminopyridine)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure all glassware is dry.

• Charging the Flask: Add 3-aminopyridine (1.0 eq) to the flask, followed by absolute ethanol.

• Stirring: Begin stirring the mixture until the 3-aminopyridine is fully dissolved.

• Addition of DEEMM: Add Diethyl 2-(ethoxymethylene)malonate (1.0 eq) to the solution dropwise at room temperature. An exotherm may be observed.

• Heating: Heat the reaction mixture to reflux (approx. 78°C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • The product often crystallizes directly from the ethanol solution upon cooling. If not, reduce the solvent volume under reduced pressure.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with a small amount of cold ethanol or hexane to remove any residual impurities.

• Drying: Dry the product under vacuum to obtain Diethyl 2-((pyridin-3-ylamino)methylene)malonate as a solid.

References

• Master Organic Chemistry. (2025). Enamines. [Link]

• Chemistry LibreTexts. (2024). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. [Link]

• ACS Publications. (2026). Nitrile Coupling Mediated by Cyclometalated Uranium Alkyl Complex: The Ketimide-Enamine Seesaw Mechanism. [Link]

• Organic Syntheses. diethyl methylenemalonate. [Link]

• National Institutes of Health (NIH). (n.d.). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. [Link]

• ResearchGate. (2016). I am not getting black ppt while cyclyzation of diethyl 2-((pyridin-2-ylamino)methylene)malonate with Ph-O-Ph please help how can i get the same??[Link]

• PubMed. (n.d.). Design, synthesis, and biological evaluation of N-(pyridin-3-yl)pyrimidin-4-amine analogues as novel cyclin-dependent kinase 2 inhibitors for cancer therapy. [Link]

• ResearchGate. (2010). Reactions of diethyl 2-(ethoxymethylene)malonate with 2-cyanoacetanilides: Unexpected transfer of the ethoxymethylene moiety. [Link]

• Chemistry Steps. (n.d.). Formation of Imines and Enamines. [Link]

• MDPI. (n.d.). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. [Link]

• Journal of Agriculture and Technology. (2023). Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. [Link]

• Ural Federal University. (n.d.). SYNTHESIS OF NEW 3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE BASED COMPLEXES OF IRIDIUM(III). [Link]

• MDPI. (2023). How the Concept of Solvent Polarity Investigated with Solvatochromic Probes Helps Studying Intermolecular Interactions. [Link]

• ChemRxiv. (n.d.). 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. [Link]

• Wikipedia. (n.d.). Enamine. [Link]

• Organic Syntheses. ethyl ethoxymethylenemalonate. [Link]

• Google Patents. (n.d.).

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

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• 7. Enamine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate: A Cost-Benefit Analysis for Researchers

In the landscape of pharmaceutical development and organic synthesis, Diethyl 2-((pyridin-3-ylamino)methylene)malonate stands as a crucial intermediate, notably in the synthesis of compounds such as the non-nucleoside reverse transcriptase inhibitor Nevirapine. The efficient and cost-effective production of this key building block is paramount for researchers and drug development professionals. This guide provides an in-depth, comparative analysis of the primary synthesis routes to this compound, offering experimental data, cost-benefit considerations, and expert insights to inform your selection of the most appropriate synthetic strategy.

At a Glance: Comparing Synthesis Routes

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Reaction Time	4-16 hours	30 minutes
Typical Yield	Good to Excellent (70-96%)	Good to Excellent (74-96%)
Energy Consumption	High	Low
Solvent Usage	Solvent-based (optional) or neat	Solvent-free
Process Control	Standard	Precise temperature and pressure control
Scalability	Well-established	Requires specialized equipment
Initial Capital Cost	Low	High (for microwave reactor)
Operational Cost	Higher (energy, solvent disposal)	Lower (energy, no solvent cost)

Introduction to the Synthetic Challenge

The synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate typically proceeds via the Gould-Jacobs reaction, a robust and well-established method for the preparation of quinolines and related heterocyclic systems.[1] The initial and key step of this reaction involves the condensation of an aniline derivative, in this case, 3-aminopyridine, with an activated malonic ester, most commonly Diethyl ethoxymethylenemalonate (DEEMM).[1] This guide will focus on the two primary methodologies for effecting this transformation: traditional conventional heating and modern microwave-assisted synthesis.

Reaction Mechanism: The Gould-Jacobs Pathway

The synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate from 3-aminopyridine and Diethyl ethoxymethylenemalonate (DEEMM) follows the initial stage of the Gould-Jacobs reaction. The mechanism begins with a nucleophilic attack by the amino group of 3-aminopyridine on the electron-deficient vinylic carbon of DEEMM. This is followed by the elimination of ethanol, leading to the formation of the desired enamine product.

Figure 1: Simplified reaction mechanism for the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate.

Route 1: Conventional Heating

Conventional heating, typically under reflux conditions, represents the traditional approach to this synthesis. While effective, it often requires extended reaction times and significant energy input. The reaction can be performed neat (without solvent) or with a high-boiling point solvent to ensure adequate heat transfer.

Experimental Protocol: Conventional Heating

Materials:

• 3-Aminopyridine

• Diethyl ethoxymethylenemalonate (DEEMM)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Hexane

• Ethyl acetate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-aminopyridine (1.0 eq).

• Add Diethyl ethoxymethylenemalonate (1.0-1.2 eq).

• Heat the mixture to 120-140°C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The reaction is typically complete within 4-16 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• The crude product can often be purified by direct crystallization or by column chromatography on silica gel.

Purification by Column Chromatography:

• Eluent: A gradient of hexane and ethyl acetate is typically effective. A common starting point is a 9:1 hexane:ethyl acetate mixture, gradually increasing the polarity to 7:3.

• Stationary Phase: Silica gel (230-400 mesh).

• Visualization: The product can be visualized under UV light (254 nm).

Cost-Benefit Analysis: Conventional Heating

Pros	Cons
Low initial capital investment.	Long reaction times.
Well-established and easily scalable.	High energy consumption.
Good to excellent yields are achievable.	Potential for thermal degradation of products.
Generates solvent waste if not performed neat.

Route 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating reaction rates and improving yields. For the synthesis of Diethyl 2-((pyridin-3-ylamino)methylene)malonate, this method offers a significant reduction in reaction time and can often be performed under solvent-free conditions, aligning with the principles of green chemistry.[2]

Figure 2: Comparison of reaction times for conventional and microwave-assisted synthesis.

Experimental Protocol: Microwave-Assisted Synthesis

Materials:

• 3-Aminopyridine

• Diethyl ethoxymethylenemalonate (DEEMM)

• Microwave synthesis vial (5 mL)

• Microwave reactor

• Magnetic stirrer and stir bar

Procedure:

• In a 5 mL microwave synthesis vial equipped with a magnetic stir bar, combine 3-aminopyridine (1.0 eq) and Diethyl ethoxymethylenemalonate (1.0-1.2 eq).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 150°C for 30 minutes with stirring.

• After the reaction is complete, cool the vial to room temperature.

• The resulting crude product can be purified by column chromatography as described for the conventional heating method.

Cost-Benefit Analysis: Microwave-Assisted Synthesis

Pros	Cons
Dramatically reduced reaction times.	High initial capital investment for a microwave reactor.
Lower energy consumption.	Scalability can be a challenge with standard laboratory equipment.
Often solvent-free, reducing waste and environmental impact.	Potential for localized overheating if not properly controlled.
High yields, comparable to conventional methods.[2]

Cost Analysis of Starting Materials

The economic viability of any synthetic route is heavily dependent on the cost of the starting materials. Below is an estimated cost analysis based on currently available market prices. Please note that prices are subject to change and may vary based on supplier and purity.

Reagent	Purity	Estimated Bulk Price (per kg)
3-Aminopyridine	>99%	$20 - $40 USD
Diethyl ethoxymethylenemalonate	>98%	$8 - $15 USD

Note: Bulk pricing can be significantly lower than catalog prices for smaller quantities.

Safety and Environmental Considerations

3-Aminopyridine:

• Hazards: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation and damage to organs through prolonged or repeated exposure.

• Precautions: Handle in a well-ventilated area using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[3]

Diethyl ethoxymethylenemalonate:

• Hazards: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[4][5]

• Precautions: Use in a well-ventilated area with appropriate PPE. Avoid inhalation of vapors.[6]

Solvent Waste: The conventional heating method, when not performed neat, will generate solvent waste that requires proper disposal. The microwave-assisted, solvent-free method significantly reduces this environmental burden. Column chromatography, used for purification in both methods, will generate solvent waste (e.g., hexane, ethyl acetate). Strategies to minimize this waste include using smaller particle size columns (UPLC) or exploring alternative purification techniques.[7]

Conclusion and Recommendations

Both conventional heating and microwave-assisted synthesis are viable routes for the preparation of Diethyl 2-((pyridin-3-ylamino)methylene)malonate, each with its own set of advantages and disadvantages.

• For small-scale laboratory synthesis and methods development , where time is a critical factor, microwave-assisted synthesis is the superior choice. Its rapid reaction times and solvent-free nature offer significant efficiency and environmental benefits.

• For large-scale industrial production , conventional heating may be more economically viable due to the lower initial capital investment and well-established scalability of the equipment. However, the higher energy consumption and potential for solvent waste must be factored into the overall cost-benefit analysis.

Ultimately, the choice of synthesis route will depend on the specific needs and resources of the researcher or organization. For academic and early-stage drug discovery research, the speed and green chemistry advantages of the microwave-assisted approach are highly compelling. For process chemistry and manufacturing, a thorough economic and environmental impact assessment of both routes at the desired scale is recommended.

References

• Google Patents. (n.d.). Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate.
• Coy-Barrera, E., et al. (2023). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Molbank, 2023(2), M1630.
• Cichocki, A., & Greco, G. (2024). Green Chromatography: Reducing Environmental Impact in Lab Practices. Technology Networks.
• Jubilant Ingrevia Limited. (n.d.).

• Wikipedia. (2023, October 29). Gould–Jacobs reaction. Retrieved from [Link]

• Fisher Scientific. (2025, May 1).
• SAFETY D
• LCGC International. (2025, February 11). The Role of HPLC Columns in Shaping a Greener Analytical Future.
• CDH Fine Chemical. (n.d.).
• Google Patents. (n.d.). Synthesis of 2-(pyridin-2-ylamino)-pyrido[2,3-d]pyrimidin-7-ones.

• Organic Syntheses. (n.d.). diethyl methylenemalonate. Retrieved from [Link]

• Biotage. (n.d.).
• Technology Networks. (2025, February 4).
• Ibrahim, M. A. (2016). Microwave-Assisted Synthesis of α-Aryl Malonates: Key Intermediates for the Preparation of Azaheterocycles. Arabian Journal of Chemistry.
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• Safaei, Z., Bocian, S., & Buszewski, B. (2015). Green chromatography-carbon footprint of columns packed with core-shell materials. RSC Advances, 5(49), 39265-39272.
• ECHEMI. (n.d.). 3-Aminopyridine Price and Market Analysis.
• OMICS International. (n.d.). Microwave Assisted Synthesis of Novel Ethyl 2-(3,4-Dihydro-6-Methyl-2- oxo-4-Phenyl-5-Propionylpyrimidin-1(2H)-yl)
• MDPI. (2023). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum.
• Sigma-Aldrich. (n.d.). HPLC Tips & Tricks: Getting Greener in HPLC.
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• Loba Chemie. (2024, June 5).
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• IndiaMART. (n.d.). 50 kg Diethyl Ethoxy Methylene Malonic Acid, Liquid.
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• ChemicalBook. (n.d.).

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Safety & Regulatory Compliance

Navigating the Unseen: A Step-by-Step Guide to the Safe Disposal of Diethyl 2-((pyridin-3-ylamino)methylene)malonate

In the fast-paced environment of drug discovery and development, the synthesis of novel compounds is a daily occurrence. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Diethyl 2-((pyridin-3-ylamino)methylene)malonate, a compound for which specific safety data may not be readily available. Our approach is grounded in the principles of chemical safety and regulatory compliance, ensuring a self-validating system of protocols that you can trust.

The causality behind our experimental choices is simple: in the absence of specific data, we treat the unknown with the caution it deserves. This guide synthesizes best practices from authoritative sources such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) with the practical realities of a research laboratory.

Part 1: Hazard Identification and Risk Assessment

Given the absence of a specific Safety Data Sheet (SDS) for Diethyl 2-((pyridin-3-ylamino)methylene)malonate, a risk assessment must be conducted based on the known hazards of its structural components: diethyl malonate and pyridine derivatives.

• Diethyl Malonate: This component is known to be a combustible liquid and causes serious eye irritation.[1] It is also harmful to aquatic life.[1]

• Pyridine Derivatives: Pyridine and its derivatives can be harmful if swallowed, inhaled, or absorbed through the skin. They are also typically flammable and can cause irritation to the skin, eyes, and respiratory tract.

Therefore, Diethyl 2-((pyridin-3-ylamino)methylene)malonate should be handled as a substance that is potentially combustible, an eye and skin irritant, and harmful to the environment.

Personal Protective Equipment (PPE) Requirements

A robust defense is your first line of safety. The following PPE is mandatory when handling Diethyl 2-((pyridin-3-ylamino)methylene)malonate:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield	To protect against splashes and vapors that can cause serious eye irritation.
Skin Protection	Nitrile gloves (or other chemically resistant gloves) and a lab coat	To prevent skin contact, which may cause irritation or absorption.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood	To minimize inhalation of any vapors.

Part 2: Waste Segregation and Collection Workflow

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.[2][3] Do not mix this waste stream with other chemical wastes unless explicitly instructed by your institution's Environmental Health and Safety (EHS) department.

Experimental Protocol: Waste Collection

• Container Selection: Obtain a designated, chemically compatible waste container. A high-density polyethylene (HDPE) or glass container is recommended.[4] Ensure the container is clean, dry, and in good condition.

• Labeling: Immediately label the waste container with a hazardous waste tag.[5] The label must include:

  • The full chemical name: "Diethyl 2-((pyridin-3-ylamino)methylene)malonate"

  • The words "Hazardous Waste"

  • The primary hazards (e.g., "Combustible," "Irritant")

  • The date accumulation begins

  • Your name, laboratory, and contact information

• Accumulation: Collect the waste in the labeled container. Keep the container securely closed at all times, except when adding waste.[5]

• Storage Location: Store the waste container in a designated satellite accumulation area within the laboratory.[4][6] This area should be under the direct control of laboratory personnel and away from sources of ignition or incompatible materials.[7][8]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[5][6]

Logical Relationship: Waste Management Decision Tree

Caption: Waste Collection and Storage Workflow

Part 3: Spill and Emergency Procedures

Even with the best precautions, spills can happen. A clear and concise emergency plan is crucial.

Experimental Protocol: Small Spill Cleanup

• Alert Personnel: Immediately alert others in the laboratory.

• Isolate the Area: Restrict access to the spill area.

• Ventilation: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase ventilation to the room.

• PPE: Don the appropriate PPE as outlined in Part 1.

• Containment: Use a chemical spill kit with absorbent materials to contain the spill. Do not use combustible materials like paper towels to clean up a combustible liquid.

• Collection: Carefully collect the absorbed material and place it in a designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department, even if it is small.

For large spills, evacuate the laboratory immediately and contact your institution's emergency response team.

Part 4: Final Disposal Pathway

The final disposal of Diethyl 2-((pyridin-3-ylamino)methylene)malonate must be conducted through your institution's EHS department, which will work with a licensed hazardous waste disposal facility.[9]

Key Regulatory Considerations

• Resource Conservation and Recovery Act (RCRA): This federal law governs the disposal of solid and hazardous waste.[10][11] Your institution's waste management program is designed to comply with these regulations.

• Generator Status: The amount of waste your laboratory generates determines your generator status (e.g., Very Small, Small, or Large Quantity Generator), which has specific regulatory requirements for storage time and disposal procedures.[12]

• Waste Characterization: A proper hazardous waste determination must be performed.[4] In the absence of specific data for this compound, it should be treated as hazardous based on its components.

Disposal Workflow Diagram

Caption: Chemical Waste Disposal Pathway

By adhering to these procedures, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of responsible scientific research and environmental stewardship. Always consult your institution's specific waste management plan and EHS department for guidance.

References

• University of Pennsylvania, Environmental Health & Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Diethyl malonate. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

• SCION Instruments. (n.d.). Good Laboratory Practices: Waste Disposal. Retrieved from [Link]

• Hazardous Waste Experts. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

• West Virginia Department of Environmental Protection. (n.d.). RCRA Hazardous Waste. Retrieved from [Link]

• KPA. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

• Case Western Reserve University. (n.d.). RCRA. Retrieved from [Link]

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